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Compound of Interest

Compound Name: 7-Aminobenzofuran

Cat. No.: B1280361

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The benzofuran scaffold is a privileged heterocyclic motif found in numerous natural products
and clinically approved drugs, exhibiting a wide array of biological activities.[1][2] The
introduction of an amino group to this core structure, particularly at the 7-position, yields 7-
aminobenzofuran, a fragment of significant interest in contemporary drug discovery. This
technical guide provides a comprehensive overview of 7-aminobenzofuran as a valuable
building block, detailing its synthesis, biological significance, and application in the
development of novel therapeutics.

Synthesis of the 7-Aminobenzofuran Core

The synthesis of the 7-aminobenzofuran scaffold can be achieved through several strategic
routes, often commencing from commercially available substituted phenols. A common and
adaptable approach involves the construction of a 7-substituted benzofuran, such as a 7-
hydroxy or 7-nitro derivative, followed by conversion to the desired amine.

Synthetic Pathway Overview

A plausible and efficient synthetic pathway to 7-aminobenzofuran is a two-step process
starting from 7-hydroxybenzofuran. This involves the conversion of the hydroxyl group to a
leaving group, followed by nucleophilic substitution with an amine source, or more commonly,
via a nitration and subsequent reduction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280361?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

